bismuth(2+) trihydride;hydroxide;nitrate
Description
Properties
IUPAC Name |
bismuth(2+) trihydride;hydroxide;nitrate | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Bi.NO3.H2O.3H/c;2-1(3)4;;;;/h;;1H2;;;/q+2;-1;;;;/p-1 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNTJPTXGTAHLCX-UHFFFAOYSA-M | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[OH-].[BiH3+2] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[N+](=O)([O-])[O-].[OH-].[BiH3+2] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BiH4NO4 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.017 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of the compound with Chemical Abstracts Service number 132987513 involves several steps, including the preparation of intermediates and the final product. The synthetic route typically includes:
Initial Reactants: The process begins with the selection of appropriate starting materials, which undergo a series of chemical reactions.
Reaction Conditions: These reactions are carried out under controlled conditions, such as specific temperatures, pressures, and the presence of catalysts.
Purification: The final product is purified using techniques like crystallization, distillation, or chromatography to ensure high purity.
Industrial Production Methods
In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process is optimized for efficiency, yield, and cost-effectiveness. Key steps include:
Bulk Synthesis: Large quantities of reactants are processed in reactors designed for high throughput.
Automation: Automated systems control reaction parameters to maintain consistency and quality.
Quality Control: Rigorous testing is conducted at various stages to ensure the final product meets industry standards.
Chemical Reactions Analysis
Types of Reactions
The compound with Chemical Abstracts Service number 132987513 undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.
Substitution: This involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.
Common Reagents and Conditions
The reactions involving this compound often require specific reagents and conditions:
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Catalysts: Transition metal catalysts like palladium or platinum.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.
Scientific Research Applications
The compound with Chemical Abstracts Service number 132987513 has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.
Medicine: Research is ongoing to explore its potential therapeutic uses, such as in drug development for various diseases.
Industry: It is utilized in the production of specialty chemicals, polymers, and other industrial products.
Mechanism of Action
The mechanism by which the compound with Chemical Abstracts Service number 132987513 exerts its effects involves several molecular targets and pathways:
Molecular Targets: The compound interacts with specific proteins, enzymes, or receptors in biological systems.
Pathways: It may modulate signaling pathways, influence gene expression, or alter metabolic processes.
Comparison with Similar Compounds
Comparison with Similar Bismuth(III) Compounds
Table 1: Structural and Functional Comparison
Key Comparisons
Thermal Stability :
- Bismuth oxide (Bi₂O₃) exhibits superior thermal stability (>700°C) compared to bismuth hydroxide (decomposes at \sim100°C) and nitrate (decomposes at 75°C) .
- Bismuth oxyhalides (BiOCl, BiOBr) are stable under visible light, making them ideal for photocatalytic applications .
Solubility and Reactivity :
- Bismuth nitrate is highly soluble in nitric acid but hydrolyzes in water to form oxynitrate, limiting its bioavailability .
- Bismuth hydroxide’s amphoteric nature allows it to react with both acids (forming Bi³⁺ salts) and bases (forming BiO⁻ complexes) .
Toxicity: Bismuth compounds (e.g., nitrate, hydroxide) are less toxic than lead or mercury due to low solubility and rapid excretion. However, prolonged exposure to Bi(NO₃)₃ dust can cause respiratory issues .
Catalytic Activity :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
